Cas no 2138821-58-4 (1-(2-Bromoethenyl)-2,4,5-trimethylbenzene)

• Product Name: 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene
• CAS No: 2138821-58-4
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 5890371
• PubChem ID: 21542893
• Update Time: 2025-08-05

1-(2-Bromoethenyl)-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-2,4,5-trimethylbenzene
• EN300-802187
• 2138821-58-4
• SCHEMBL11866752
• 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene

• Inchi： 1S/C11H13Br/c1-8-6-10(3)11(4-5-12)7-9(8)2/h4-7H,1-3H3/b5-4+
• InChI Key： QNJCSJIDHMDFDI-SNAWJCMRSA-N
• SMILES： Br/C=C/C1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 224.02006g/mol
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene

1-(2-Bromoethenyl)-2,4,5-trimethylbenzene (CAS No. 2138821-58-4)

1-(2-Bromoethenyl)-2,4,5-trimethylbenzene is a highly specialized organic compound with the CAS registry number 2138821-58-4. This compound belongs to the class of aromatic bromoalkenes and is characterized by its unique structure, which includes a brominated vinyl group attached to a tri-substituted benzene ring. The molecule's structure is defined by the presence of three methyl groups at positions 2, 4, and 5 of the benzene ring, along with a bromoethenyl group at position 1. This configuration imparts distinctive chemical properties and reactivity to the compound.

The synthesis of 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing palladium-catalyzed coupling reactions or radical-based approaches. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of novel polymers with tailored electronic properties. Researchers have demonstrated that incorporating 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene into polymer backbones can significantly enhance their conductivity and mechanical stability. This has implications for applications in flexible electronics and energy storage devices.

In addition to its role in materials science, 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene has shown promise in medicinal chemistry. Its unique structure allows for selective binding to certain biological targets, making it a valuable lead compound in drug discovery efforts. Recent studies have explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.

The compound's stability under various conditions has also been a subject of recent research. Studies have shown that 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene exhibits remarkable thermal stability up to 300°C under inert atmospheres. This property makes it suitable for high-temperature applications in both laboratory and industrial settings.

From an environmental perspective, understanding the degradation pathways of 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene is crucial for assessing its ecological impact. Recent investigations have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is vital for developing safe disposal methods and minimizing environmental risks associated with its use.

In conclusion, 1-(2-Bromoethenyl)-2,4,5-trimethylbenzene (CAS No. 2138821-58-4) is a versatile compound with significant potential across multiple scientific domains. Its unique structure enables diverse applications in materials science and medicinal chemistry while ongoing research continues to uncover new insights into its properties and utility.